![molecular formula C11H15N B1627718 N-[(3-methylphenyl)methyl]cyclopropanamine CAS No. 625437-44-7](/img/structure/B1627718.png)
N-[(3-methylphenyl)methyl]cyclopropanamine
Cat. No. B1627718
Key on ui cas rn:
625437-44-7
M. Wt: 161.24 g/mol
InChI Key: LJBFNXZKZYKGFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07427613B2
Procedure details
Synthesized according to typical procedure J from 3-methylbenzaldehyde and cyclopropylamine.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=O.[CH:10]1([NH2:13])[CH2:12][CH2:11]1>>[CH:10]1([NH:13][CH2:5][C:4]2[CH:7]=[CH:8][CH:9]=[C:2]([CH3:1])[CH:3]=2)[CH2:12][CH2:11]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=C(C=O)C=CC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Synthesized
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Outcomes
Product
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Name
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Type
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Smiles
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C1(CC1)NCC1=CC(=CC=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
